Cas no 497918-13-5 (Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester)

Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester structure
497918-13-5 structure
Product Name:Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester
CAS No:497918-13-5
MF:C12H19NO8
MW:305.28116440773
CID:1534874
Update Time:2024-08-23

Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester
    • Butanedioic acid, 2-[4-(acetyloxy)-2-nitrobutyl]-, 1,4-dimethyl ester
    • Inchi: 1S/C12H19NO8/c1-8(14)21-5-4-10(13(17)18)6-9(12(16)20-3)7-11(15)19-2/h9-10H,4-7H2,1-3H3
    • InChI Key: ZUKDMLVEXTUTLZ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(CC([N+]([O-])=O)CCOC(C)=O)CC(OC)=O

Computed Properties

  • Exact Mass: 305.11107

Experimental Properties

  • Density: 1.218±0.06 g/cm3(Predicted)
  • Boiling Point: 405.2±45.0 °C(Predicted)
  • PSA: 122.04
  • pka: 7.20±0.13(Predicted)
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